Cas no 69542-89-8 (1H-Imidazole-1-ethanol,2,4-dinitro-)

• Product Name: 1H-Imidazole-1-ethanol,2,4-dinitro-
• CAS No: 69542-89-8
• MF: C₅H₆N₄O₅
• MW: 202.124940395355
• CID: 510126
• PubChem ID: 125775
• Update Time: 2025-04-19

1H-Imidazole-1-ethanol,2,4-dinitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-1-ethanol,2,4-dinitro-
• 2-(2,4-dinitroimidazol-1-yl)ethanol
• 2,4-dinitroimidazole-1-ethanol
• 2-(2,4-Dinitro-1H-imidazol-1-yl)ethanol
• 2,4-Dinitro-1H-imidazole-1-ethanol
• T5N CNJ A2Q BNW DNW
• 2-(2,4-Dinitro-1H-imidazol-1-yl)ethan-1-ol
• KA 161
• 69542-89-8
• KA-161
• SCHEMBL3303223
• DTXSID00989523
• 1H-Imidazole-1-ethanol, 2,4-dinitro-
• CHEMBL350013

• Inchi： 1S/C5H6N4O5/c10-2-1-7-3-4(8(11)12)6-5(7)9(13)14/h3,10H,1-2H2
• InChI Key： WNURBLVAAMWYCX-UHFFFAOYSA-N
• SMILES： OCCN1C=C([N+](=O)[O-])N=C1[N+](=O)[O-]

Computed Properties

• Exact Mass: 202.03388
• Monoisotopic Mass: 202.034
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.9
• Topological Polar Surface Area: 130Ų

Experimental Properties

• Density: 1.86
• Boiling Point: 513.7°C at 760 mmHg
• Flash Point: 264.5°C
• Refractive Index: 1.709
• PSA: 124.33